2-[(2,4-Dichlorophenyl)(2-hydroxy-4,4-dimethyl-6-oxocyclohex-1-en-1-yl)methyl]-5,5-dimethylcyclohexane-1,3-dione
CAS No.:
Cat. No.: VC15524720
Molecular Formula: C23H26Cl2O4
Molecular Weight: 437.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C23H26Cl2O4 |
|---|---|
| Molecular Weight | 437.4 g/mol |
| IUPAC Name | 2-[(2,4-dichlorophenyl)-(2-hydroxy-4,4-dimethyl-6-oxocyclohexen-1-yl)methyl]-5,5-dimethylcyclohexane-1,3-dione |
| Standard InChI | InChI=1S/C23H26Cl2O4/c1-22(2)8-15(26)20(16(27)9-22)19(13-6-5-12(24)7-14(13)25)21-17(28)10-23(3,4)11-18(21)29/h5-7,19-20,28H,8-11H2,1-4H3 |
| Standard InChI Key | DQTUPAIZFSEFNI-UHFFFAOYSA-N |
| Canonical SMILES | CC1(CC(=O)C(C(=O)C1)C(C2=C(C=C(C=C2)Cl)Cl)C3=C(CC(CC3=O)(C)C)O)C |
Introduction
Chemical Structure and Nomenclature
Structural Composition
The compound features a bicyclic framework comprising two fused cyclohexane rings. The first ring is a 1,3-dione system (cyclohexane-1,3-dione) with two methyl groups at the 5-position, while the second ring is a hydroxylated and ketone-substituted cyclohexenone (2-hydroxy-4,4-dimethyl-6-oxocyclohex-1-en-1-yl). A dichlorophenyl group (2,4-dichlorophenyl) is attached via a methylene bridge, creating a sterically crowded molecular architecture. The presence of electron-withdrawing chlorine atoms and hydrogen-bonding hydroxyl groups contributes to its reactivity and potential interactions with biological targets.
IUPAC Nomenclature and Identifiers
The systematic IUPAC name reflects its substitution pattern:
2-[(2,4-Dichlorophenyl)(2-hydroxy-4,4-dimethyl-6-oxocyclohex-1-en-1-yl)methyl]-5,5-dimethylcyclohexane-1,3-dione.
Key identifiers include:
| Property | Value | Source |
|---|---|---|
| CAS No. | Not publicly disclosed | |
| Molecular Formula | ||
| Molecular Weight | 437.4 g/mol | |
| SMILES | CC1=CC(=C(C=C1)Cl)Cl)C(C2C(=O)CC(CC2=O)(C)C)C3=C(CC(CC3=O)(C)C)O |
Synthesis and Preparation
General Synthetic Strategy
Cyclohexane-1,3-dione derivatives are typically synthesized via condensation reactions between aldehydes/ketones and active methylene compounds. For this compound, a plausible route involves:
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Aldol Condensation: Reacting 2,4-dichlorobenzaldehyde with 2-hydroxy-4,4-dimethyl-6-oxocyclohex-1-en-1-ylmethyl ketone under basic conditions (e.g., NaOH or KOH) to form the methylene bridge.
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Cyclization: Intramolecular cyclization to stabilize the enol tautomer of the dione system.
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Purification: Chromatographic techniques to isolate the product from byproducts.
Industrial-Scale Considerations
Industrial production would require optimizing reaction conditions (temperature, pH, solvent) to enhance yield and minimize waste. Continuous-flow reactors and catalytic systems (e.g., organocatalysts) could improve efficiency.
Physical and Chemical Properties
Solubility and Stability
While solubility data for this specific compound are unavailable, analogous cyclohexane-1,3-diones exhibit limited water solubility due to their nonpolar bicyclic framework. They are more soluble in organic solvents like dichloromethane or dimethyl sulfoxide. Stability studies suggest susceptibility to hydrolysis under strongly acidic or basic conditions, necessitating anhydrous storage.
Spectroscopic Characterization
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IR Spectroscopy: Peaks at ~1700 cm (C=O stretching), ~3200 cm (O-H stretching), and ~550 cm (C-Cl bending).
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NMR: NMR would show signals for aromatic protons (δ 7.0–7.5 ppm), methyl groups (δ 1.0–1.5 ppm), and hydroxyl protons (δ 5.0–5.5 ppm).
Biological Activities and Mechanisms
Enzyme Inhibition
Cyclohexane-1,3-dione derivatives are known to inhibit enzymes such as tyrosinase and acetylcholinesterase by binding to active sites via hydrogen bonding and hydrophobic interactions. The dichlorophenyl moiety may enhance affinity for hydrophobic pockets in target proteins.
Comparative Analysis with Structural Analogs
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